Cas no 874801-40-8 (2-Thiophenecarboxylicacid, 5-(2,4-difluorophenyl)-)

• Product Name: 2-Thiophenecarboxylicacid, 5-(2,4-difluorophenyl)-
• CAS No: 874801-40-8
• MF: C₁₁H₆F₂O₃
• MW: 224.160350322723
• CID: 709742
• Update Time: 2025-10-28

2-Thiophenecarboxylicacid, 5-(2,4-difluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 5-(2,4-difluorophenyl)-
• 5-(2,4-Difluorophenyl)-furan-2-carboxylic acid
• 5-(3,5-Difluorophenyl)-furan-2-carboxylic acid
• 5-(2,4-Difluorophenyl)-2-thiophenecarboxylic acid

• Inchi： 1S/C11H6F2O3/c12-6-1-2-7(8(13)5-6)9-3-4-10(16-9)11(14)15/h1-5H,(H,14,15)
• InChI Key： JYALWXRVPHDFIX-UHFFFAOYSA-N
• SMILES： C1=CC(F)=CC(F)=C1C1=CC=C(C(=O)O)O1

Computed Properties

• Exact Mass: 224.02900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7

Experimental Properties

• PSA: 50.44000
• LogP: 2.92300

Additional information on 2-Thiophenecarboxylicacid, 5-(2,4-difluorophenyl)-

Recent Advances in the Study of 2-Thiophenecarboxylicacid, 5-(2,4-difluorophenyl)- (CAS: 874801-40-8)

The compound 2-Thiophenecarboxylicacid, 5-(2,4-difluorophenyl)- (CAS: 874801-40-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of 2-Thiophenecarboxylicacid, 5-(2,4-difluorophenyl)- as a key intermediate in the synthesis of novel bioactive molecules. Researchers have optimized synthetic pathways to improve yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation. These advancements have facilitated the production of derivatives with enhanced pharmacological properties.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that this compound exhibits promising antimicrobial and anti-inflammatory properties. Specifically, it has shown efficacy against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). Additionally, its anti-inflammatory effects have been linked to the inhibition of key pro-inflammatory cytokines, suggesting potential applications in treating chronic inflammatory diseases.

Further investigations into the mechanism of action have revealed that 2-Thiophenecarboxylicacid, 5-(2,4-difluorophenyl)- interacts with specific cellular targets, including enzymes involved in bacterial cell wall synthesis and inflammatory signaling pathways. Molecular docking studies have provided insights into the binding interactions, which could inform the design of more potent analogs.

Despite these promising findings, challenges remain in translating this compound into clinical use. Issues such as bioavailability, toxicity, and formulation stability need to be addressed through further research. Current efforts are focused on developing prodrug strategies and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 2-Thiophenecarboxylicacid, 5-(2,4-difluorophenyl)- represents a promising candidate for the development of new therapeutic agents. Ongoing research is expected to uncover additional applications and optimize its pharmacological profile, paving the way for future clinical trials.